N-[3-(1-azepanylcarbonyl)phenyl]-2,2-dimethylpropanamide

• IUPAC Name: N-[3-(azepane-1-carbonyl)phenyl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C18H26N2O2/c1-18(2,3)17(22)19-15-10-8-9-14(13-15)16(21)20-11-6-4-5-7-12-20/h8-10,13H,4-7,11-12H2,1-3H3,(H,19,22)
• InChI Key: YTFHPGCGMNBYKY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC1=CC=CC(=C1)C(=O)N2CCCCCC2
• Molecular Formula: C18H26N2O2
• Molecular Weight: 302.4 g/mol

Description

N-[3-(1-azepanylcarbonyl)phenyl]-2,2-dimethylpropanamide, also known as AZD8986, is a novel small molecule drug that has been developed for the treatment of respiratory diseases such as chronic obstructive pulmonary disease (COPD) and asthma. AZD8986 is a selective antagonist of the G protein-coupled receptor 119 (GPR119), which is primarily expressed in the pancreas, small intestine, and colon.

Mechanism of Action

N-[3-(1-azepanylcarbonyl)phenyl]-2,2-dimethylpropanamide is a selective antagonist of the GPR119 receptor, which is primarily expressed in the pancreas, small intestine, and colon. The activation of GPR119 by endogenous ligands or synthetic agonists has been shown to stimulate the release of incretin hormones, which play a key role in glucose homeostasis and insulin secretion. By blocking the activity of GPR119, N-[3-(1-azepanylcarbonyl)phenyl]-2,2-dimethylpropanamide is thought to reduce the release of incretin hormones and thereby improve glucose homeostasis.
Biochemical and Physiological Effects:
In addition to its effects on glucose homeostasis, N-[3-(1-azepanylcarbonyl)phenyl]-2,2-dimethylpropanamide has been shown to have anti-inflammatory and bronchodilatory effects in animal models of respiratory diseases. These effects are thought to be mediated by the inhibition of pro-inflammatory cytokines and the relaxation of smooth muscle in the airways.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[3-(1-azepanylcarbonyl)phenyl]-2,2-dimethylpropanamide is its selectivity for the GPR119 receptor, which reduces the risk of off-target effects. However, the limited availability of the drug and the need for specialized equipment and expertise to synthesize and administer the drug may limit its use in laboratory experiments.

Future Directions

Future research on N-[3-(1-azepanylcarbonyl)phenyl]-2,2-dimethylpropanamide could focus on its potential therapeutic applications in other diseases such as diabetes and inflammatory bowel disease. Additionally, further studies could investigate the mechanisms underlying the anti-inflammatory and bronchodilatory effects of N-[3-(1-azepanylcarbonyl)phenyl]-2,2-dimethylpropanamide and explore the potential for combination therapies with other drugs.

Synthesis Methods

N-[3-(1-azepanylcarbonyl)phenyl]-2,2-dimethylpropanamide can be synthesized using a multi-step process starting from commercially available starting materials. The synthesis involves the reaction of 3-bromoaniline with 1-azepanecarboxylic acid, followed by a series of steps including amidation, reduction, and acylation to yield the final product.

Scientific Research Applications

N-[3-(1-azepanylcarbonyl)phenyl]-2,2-dimethylpropanamide has been extensively studied for its potential therapeutic applications in respiratory diseases such as COPD and asthma. In preclinical studies, N-[3-(1-azepanylcarbonyl)phenyl]-2,2-dimethylpropanamide has been shown to improve airway function and reduce inflammation in animal models of these diseases.